Cas no 1026032-54-1 (2-iodo-N-methylpyridin-3-amine)

• Product Name: 2-iodo-N-methylpyridin-3-amine
• CAS No: 1026032-54-1
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD09999931
• CID: 5686085
• PubChem ID: 16113077
• Update Time: 2025-05-23

2-iodo-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-iodo-N-methylpyridin-3-amine
• 1026032-54-1
• EN300-24496545
• 3-Pyridinamine, 2-iodo-N-methyl-

• MDL： MFCD09999931
• Inchi： 1S/C6H7IN2/c1-8-5-3-2-4-9-6(5)7/h2-4,8H,1H3
• InChI Key： WDWHRHSRGGXPLI-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CN=1)NC

Computed Properties

• Exact Mass: 233.96540g/mol
• Monoisotopic Mass: 233.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.884±0.06 g/cm3(Predicted)
• Boiling Point: 296.1±25.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)

Additional information on 2-iodo-N-methylpyridin-3-amine

Exploring the Synthesis and Applications of 2-Iodo-N-Methylpyridin-3-Amine (CAS No. 1026032-54-1) in Chemical and Biological Research

The compound 2-iodo-N-methylpyridin-3-amine (CAS No. 1026032-54-1) represents a critical intermediate in modern medicinal chemistry, particularly in the design of bioactive molecules with tailored pharmacokinetic profiles. Its unique structural features—a pyridine ring substituted with an iodine atom at position 2, a methyl group attached to the nitrogen atom, and an amino group at position 3—make it a versatile scaffold for exploring structure-property relationships. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, positioning this compound as a key player in drug discovery pipelines targeting oncology, neurodegenerative diseases, and metabolic disorders.

CAS No. 1026032-54-1 corresponds to a molecule that exhibits remarkable reactivity due to the electron-withdrawing iodine substituent and the steric effects introduced by the N-methyl group. These characteristics facilitate efficient coupling reactions with aryl halides via palladium-catalyzed cross-coupling protocols, as highlighted in a 2023 study published in Journal of Medicinal Chemistry. Researchers demonstrated that incorporating this compound into multi-step synthesis pathways significantly improves yield and purity compared to traditional analogs lacking iodine substitution. The presence of the amino group further enables post-synthetic functionalization, allowing chemists to fine-tune bioavailability and receptor selectivity.

In biological systems, the long-tail compound "iodo-functionalized N-methylpyridinyl amine" has shown promising activity as a kinase inhibitor modulator. A collaborative study between MIT and Novartis (published in Nature Communications, 2024) revealed that analogs derived from this core structure selectively inhibit Aurora kinase B—a key driver of mitotic progression—in cancer cells without affecting normal cell proliferation. The iodine moiety enhances lipophilicity, enabling deeper tumor penetration while the N-methyl group stabilizes metabolic degradation pathways mediated by cytochrome P450 enzymes.

The synthesis of CAS No. 1026032-54-1 has evolved from laborious multi-step protocols to highly efficient one-pot strategies involving microwave-assisted chemistry. A notable method described in Angewandte Chemie International Edition (vol. 63, 2024) employs sequential nitration/amination/iodination steps under solvent-free conditions, achieving >95% purity with minimal byproduct formation. This advancement lowers production costs while meeting stringent pharmaceutical grade requirements for preclinical trials.

In neurodegenerative research, derivatives of this compound are being investigated for their ability to modulate α-synuclein aggregation—a hallmark of Parkinson's disease—as reported in a landmark study from Stanford University (Cell Press, June 2024). The rigid pyridine backbone provides optimal spatial orientation for interacting with amyloidogenic peptides, while the iodine substituent introduces redox-active properties that may counteract oxidative stress mechanisms associated with neuronal damage.

The product "N-methylpyridinyl amine with iodo substitution" also demonstrates utility as a clickable probe for live-cell imaging applications due to its photostability under near-infrared excitation wavelengths. Researchers at ETH Zurich recently utilized this property to develop real-time monitoring systems for drug delivery dynamics within tumor microenvironments (ACS Nano Highlights, March 2024), showcasing its dual role as both therapeutic agent and diagnostic tool.

Ongoing clinical trials evaluating lead compounds derived from this scaffold have entered Phase I/II testing for solid tumors refractory to conventional chemotherapy regimens. Preliminary data indicates favorable pharmacokinetic profiles—longer half-life compared to non-methylated precursors—and reduced off-target effects attributed to enhanced selectivity mediated by the iodine-modified pharmacophore.

In summary, CAS No. 1026032-54-1, or "iodo-functionalized N-methylpyridinyl amine", exemplifies how strategic molecular design can bridge gaps between synthetic chemistry innovation and translational medicine. Its multifunctional architecture supports diverse applications ranging from precision oncology therapies to neuroprotective agents, solidifying its position as an indispensable building block in contemporary pharmaceutical R&D landscapes.